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Compound of Interest

Compound Name: Phenyl phenylacetate

Cat. No.: B1194826 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Phenyl
Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl phenylacetate (CAS No. 722-01-0) is an aromatic ester formed from the condensation

of phenylacetic acid and phenol. This whitepaper provides a comprehensive overview of its

physical and chemical properties, synthesis, and key reactions. The information presented

herein is intended to serve as a technical resource for researchers and professionals involved

in organic synthesis, material science, and drug development. While phenylacetic acid and its

derivatives are recognized for their roles in medicinal chemistry, this document focuses

specifically on the ester, phenyl phenylacetate.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of phenyl phenylacetate are

summarized below. These properties are crucial for its handling, application, and analysis in a

laboratory setting.

Physical Properties
Phenyl phenylacetate is a solid at room temperature. Key physical constants are detailed in

the table below.
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Property Value Source

Molecular Formula C₁₄H₁₂O₂

Molecular Weight 212.24 g/mol

Appearance Solid

Melting Point 40-42 °C (lit.)

Boiling Point 158 °C at 7 mm Hg (lit.)

Density 1.13 g/cm³

Refractive Index 1.5570 (estimate)

Flash Point >230 °F (>110 °C)

Solubility
While specific quantitative solubility data for phenyl phenylacetate is not extensively

documented in the provided search results, the solubility of its parent compound, phenylacetic

acid, offers some insights. Phenylacetic acid has limited solubility in water but is soluble in

organic solvents like ethanol, ether, and chloroform. It can be inferred that phenyl
phenylacetate, being a larger and more nonpolar molecule, would exhibit even lower solubility

in water and good solubility in common organic solvents.

Spectral Data
Spectroscopic data is essential for the identification and characterization of phenyl
phenylacetate.
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Technique Key Features Source

¹H NMR
Spectra available from various

sources.

¹³C NMR
Spectra available from various

sources.

IR Spectroscopy
Spectra available from various

sources.

Mass Spectrometry
Data available in public

databases.

Chemical Synthesis and Reactions
Synthesis of Phenyl Phenylacetate
The synthesis of phenyl phenylacetate is typically achieved through the esterification of

phenylacetic acid with phenol. A common method involves the use of a dehydrating agent or

the conversion of the carboxylic acid to a more reactive species, such as an acyl chloride.

3.1.1. Experimental Protocol: Fischer Esterification
Reactants: Equimolar amounts of phenylacetic acid and phenol are dissolved in a suitable

solvent (e.g., toluene).

Catalyst: A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid,

is added.

Reaction: The mixture is heated under reflux with continuous removal of water, for example,

using a Dean-Stark apparatus.

Work-up: After the reaction is complete, the mixture is cooled, washed with a sodium

bicarbonate solution to neutralize the acid catalyst, and then with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄), and the solvent

is removed under reduced pressure. The resulting crude phenyl phenylacetate can be

further purified by recrystallization or chromatography.
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[https://www.benchchem.com/product/b1194826#physical-and-chemical-properties-of-
phenyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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